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Compound of Interest

Compound Name: Octahydroindole-2-Carboxylic Acid

Cat. No.: B057228

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical reagents like Octahydroindole-2-Carboxylic Acid are paramount to
ensuring laboratory safety and environmental compliance. This guide provides essential, step-
by-step procedures for the safe disposal of Octahydroindole-2-Carboxylic Acid, grounded in
established safety protocols.

Hazard Profile and Safety Precautions

Octahydroindole-2-carboxylic acid and its derivatives are classified as irritants.[1][2] Direct
contact can lead to skin and serious eye irritation, and inhalation may cause respiratory
irritation.[1][2] Therefore, strict adherence to safety measures is crucial during handling and
disposal.

Personal Protective Equipment (PPE): Before handling the compound, ensure the following
PPE is worn:

e Gloves: Chemical-resistant gloves.
o Eye Protection: Safety glasses or goggles.

e Lab Coat: A standard laboratory coat.
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» Respiratory Protection: Use in a well-ventilated area. If dust or aerosols may be generated, a
NIOSH-approved respirator is recommended.[1]

Quantitative Data Summary

For clarity, the key identifiers and hazard statements for a common form of Octahydroindole-
2-Carboxylic Acid are summarized below.

Identifier Value

CAS Number 80875-98-5[2][3][4]

Molecular Formula C9H15NO2[3][5]

Molecular Weight 169.22 g/mol [5]

Hazard Statements Description

H315 Causes skin irritation[1][2]

H319 Causes serious eye irritation[1][2]
H335 May cause respiratory irritation[1][2]

Experimental Protocol: Waste Disposal Procedure

The disposal of Octahydroindole-2-Carboxylic Acid must comply with all federal, state, and
local hazardous waste regulations.[1] It should be treated as a chemical waste and disposed of
through an approved waste disposal plant.[1][6]

Materials:

Designated hazardous waste container (clearly labeled)

Personal Protective Equipment (as listed above)

Chemical fume hood

Spill kit for chemical spills
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Procedure:

o Segregation: Isolate the Octahydroindole-2-Carboxylic Acid waste from other waste
streams. Do not mix it with non-hazardous materials.

e Containerization:

o Place the waste in a designated, properly sealed, and clearly labeled hazardous waste
container.

o The label should include the chemical name ("Octahydroindole-2-Carboxylic Acid"), the
associated hazards (e.g., "lrritant”), and the date of accumulation.

o Storage:

o Store the waste container in a cool, dry, and well-ventilated area, away from incompatible
substances.[1]

o Ensure the container is kept tightly closed when not in use.[1]

o Documentation: Maintain a log of the chemical waste, noting the quantity and date of
disposal.

» Disposal:

o Arrange for the collection of the hazardous waste by a licensed and approved chemical
waste disposal company.

o Follow all institutional and regulatory procedures for the handover of chemical waste.

Logical Workflow for Disposal

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of Octahydroindole-2-Carboxylic Acid.
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Caption: Disposal Workflow for Octahydroindole-2-Carboxylic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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